Cas no 2418679-09-9 ((9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-4-methylphenyl)methyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-4-methylphenyl)methyl]carbamate
• CAS No: 2418679-09-9
• MF: C₂₅H₂₀INO₂
• MW: 493.336278915405
• CID: 6353843
• PubChem ID: 165773912
• Update Time: 2025-10-30

(9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-4-methylphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2418679-09-9
• EN300-26629471
• (9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-4-methylphenyl)methyl]carbamate

• Inchi： 1S/C25H20INO2/c1-3-18-12-17(13-24(26)16(18)2)14-27-25(28)29-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h1,4-13,23H,14-15H2,2H3,(H,27,28)
• InChI Key： WQFPGVKOKJWHOJ-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C#C)C=C(C=1)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.05388g/mol
• Monoisotopic Mass: 493.05388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-4-methylphenyl)methyl]carbamate

(9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-4-methylphenyl)methyl]carbamate with CAS No. 2418679-09-9: A Comprehensive Overview in Pharmaceutical Chemistry

(9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-4-methylphenyl)methyl]carbamate represents a novel class of carbamate derivatives that have garnered significant attention in the field of pharmaceutical chemistry. This compound, with the CAS No. 2418679-09-9, is characterized by its unique molecular structure, which combines a fluorene core with a carbamate functional group. The synthesis and biological activity of this compound have been extensively studied in recent years, particularly in the context of drug discovery and targeted therapy.

The fluoren-9-yl moiety, a key structural element of this compound, is known for its stability and ability to modulate ligand-receptor interactions. The carbamate group, on the other hand, is crucial for enhancing the bioavailability and metabolic stability of the molecule. The 3-ethynyl and 5-iodo substituents on the aromatic ring contribute to the compound's unique electrophilic reactivity, which is essential for its potential therapeutic applications. Additionally, the 4-methyl group on the phenyl ring plays a role in modulating the hydrophobic interactions and protein binding affinity.

Recent studies have highlighted the importance of carbamate derivatives in the development of targeted therapies for various neurological disorders. The fluorene core of this compound has been shown to exhibit selective binding to specific ion channels, making it a promising candidate for the treatment of neuropathic pain and neurodegenerative diseases. The presence of the iodo group on the aromatic ring further enhances the compound's electrophilic properties, which are critical for its interaction with enzyme targets in the metabolic pathway.

One of the most significant advancements in the study of this compound is the development of synthetic methodologies that allow for the efficient preparation of carbamate derivatives. Researchers have employed click chemistry techniques to synthesize the fluoren-9-yl moiety, which is essential for the compound's structural integrity. The ethynyl group, when combined with the iodo substituent, forms a highly reactive intermediate that can be further modified to enhance the compound's biological activity.

Recent research has also focused on the mechanism of action of this compound in cellular models. Studies have shown that the carbamate group facilitates the inhibition of specific enzymes involved in inflammatory responses. The fluoren-9-yl core has been found to interact with membrane receptors, thereby modulating signal transduction pathways associated with neurological disorders. These findings underscore the potential of this compound as a multitarget drug in the treatment of complex diseases.

The 4-methyl substitution on the phenyl ring has been shown to enhance the hydrophobic interactions of the compound with lipid membranes, which is crucial for its cellular uptake. This modification also contributes to the compound's selectivity towards specific target proteins, reducing off-target effects. The iodo group, when combined with the ethynyl substituent, forms a highly reactive intermediate that can be further functionalized to improve the compound's therapeutic index.

Advancements in computational modeling have provided valuable insights into the binding affinity of this compound with target proteins. Molecular docking studies have demonstrated that the fluoren-9-yl core forms hydrogen bonds with key residues in the active site of the target enzyme. The carbamate group, on the other hand, interacts with hydrophobic pockets, ensuring the compound's stability in the cellular environment.

Experimental studies have also revealed the pharmacokinetic properties of this compound. The fluoren-9-yl core has been shown to enhance the metabolic stability of the molecule, while the carbamate group contributes to its solubility in aqueous environments. The iodo substituent, when combined with the ethynyl group, has been found to improve the compound's permeability across biological membranes, facilitating its targeted delivery.

Future research on this compound is expected to focus on the optimization of its chemical structure to enhance its therapeutic potential. The development of prodrug strategies may further improve the bioavailability and selectivity of the compound. Additionally, the exploration of combination therapies involving this compound and other targeted agents could lead to more effective treatments for complex diseases.

In conclusion, the (9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-4-methylphenyl)methyl]carbamate with CAS No. 2418679-09-9 represents a promising candidate in the field of pharmaceutical chemistry. Its unique molecular structure and functional groups have been shown to enhance its biological activity and therapeutic potential. Continued research into this compound is expected to yield significant advancements in the development of targeted therapies for a wide range of medical conditions.